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Compound of Interest

Compound Name:
Dipotassium N-acetyl-DL-

aspartate

Cat. No.: B1637975 Get Quote

Dipotassium N-acetyl-DL-aspartate: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis,

analysis, and biological significance of Dipotassium N-acetyl-DL-aspartate. The information

is intended to support research and development activities involving this compound.

Core Chemical Properties
Dipotassium N-acetyl-DL-aspartate is the dipotassium salt of N-acetyl-DL-aspartic acid. It is

a derivative of the non-essential amino acid aspartic acid.
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Property Data Reference

IUPAC Name
dipotassium;2-

acetamidobutanedioate
[1]

Synonyms

Dipotassium N-acetyl-DL-

aspartate, N-Acetyl-DL-

aspartic acid dipotassium salt,

Cogitum

[2][3]

CAS Number 3397-52-2 [1][2]

Molecular Formula C₆H₇K₂NO₅ [1][3]

Molecular Weight 251.32 g/mol [1][4]

Canonical SMILES
C(C(C(=O)[O-]))

(NC(=O)C)C(=O)[O-].[K+].[K+]
[3]

InChI Key
CNOZYEVPMFZJSM-

UHFFFAOYSA-L
[4]

Physicochemical Data
The following table summarizes key physicochemical properties. Data for the parent acid, N-

acetyl-DL-aspartic acid, is included for context where direct data for the dipotassium salt is

unavailable.
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Property Value Notes Reference

Boiling Point 425.3°C at 760 mmHg
Predicted value for the

parent acid.
[2][4]

Flash Point 211°C
Predicted value for the

parent acid.
[2][4]

Melting Point 137 - 140 °C

Experimental value for

the L-enantiomer of

the parent acid.

Water Solubility Highly soluble

As a potassium salt.

The parent L-acid has

a solubility of 675

mg/mL.

Stability
Stable for ≥ 4 years

when stored properly.

Data for the parent

acid.

Experimental Protocols
This section details generalized protocols for the chemical synthesis, purification, and analysis

of N-acetyl-DL-aspartate and its dipotassium salt, based on established chemical principles for

amino acid modification.

Synthesis of N-acetyl-DL-aspartic Acid
A common and effective method for the N-acetylation of amino acids is the reaction with acetic

anhydride.

Materials:

DL-Aspartic acid

Acetic acid (glacial)

Acetic anhydride

Water (deionized)
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Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating mantle and magnetic stirrer

Protocol:

Combine DL-aspartic acid and glacial acetic acid in a round-bottom flask at a molar ratio of

approximately 1:5 (e.g., 133 g of aspartic acid to 665 mL of acetic acid).

Heat the mixture to 40-70°C with continuous stirring.

Slowly add 1.0 to 1.4 molar equivalents of acetic anhydride to the reaction mixture over 1-5

hours.

Maintain the temperature and continue stirring for an additional 1-4 hours after the addition is

complete to ensure the reaction goes to completion.

Remove the excess acetic acid and unreacted acetic anhydride via distillation under reduced

pressure (vacuum).

To the resulting residue, add water (approximately 2 times the initial mass of the amino acid)

and stir.

Cool the solution to induce crystallization of the N-acetyl-DL-aspartic acid product.

Isolate the solid product by filtration, wash with cold water, and dry under vacuum.

Preparation of Dipotassium N-acetyl-DL-aspartate
The dipotassium salt is prepared by neutralizing the synthesized N-acetyl-DL-aspartic acid.

Materials:

N-acetyl-DL-aspartic acid

Potassium hydroxide (KOH) or Potassium Carbonate (K₂CO₃)

Ethanol or Water
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pH meter or indicator strips

Protocol:

Dissolve the purified N-acetyl-DL-aspartic acid in a minimal amount of water or ethanol.

Prepare a solution of potassium hydroxide in water.

Slowly add exactly two molar equivalents of the potassium hydroxide solution to the N-

acetyl-DL-aspartic acid solution with constant stirring.

Monitor the pH of the solution. The reaction is complete when a neutral pH (~7.0) is reached.

The solvent can be removed by rotary evaporation to yield the solid Dipotassium N-acetyl-
DL-aspartate. The product can be further purified by recrystallization if necessary.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard method for assessing the purity of the final product.

Methodology:

Technique: Reversed-phase HPLC (RP-HPLC).

Stationary Phase: C18 column.

Mobile Phase: An aqueous buffer (e.g., phosphate buffer) with an organic modifier such as

acetonitrile or methanol, run in an isocratic or gradient mode.

Detection: UV detector set to a low wavelength, typically around 210 nm, where the

acetylated amino acid absorbs light.

Procedure: A standard solution of known concentration is prepared and injected to determine

the retention time. The sample is then injected, and the peak area is used to quantify the

purity relative to any detected impurities.
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Biological Significance and Pathways
While Dipotassium N-acetyl-DL-aspartate is primarily a chemical reagent, its core

component, N-acetylaspartate (NAA), is a molecule of profound importance in the central

nervous system (CNS). NAA is one of the most abundant metabolites in the brain, synthesized

in neuronal mitochondria from L-aspartate and acetyl-CoA by the enzyme L-aspartate N-

acetyltransferase (Asp-NAT).

The primary functions of NAA include:

Myelin Lipid Synthesis: NAA is transported from neurons to oligodendrocytes, where the

enzyme aspartoacylase (ASPA) cleaves it, releasing acetate. This acetate serves as a

crucial precursor for the synthesis of fatty acids and steroids that are essential components

of the myelin sheath.

Precursor to NAAG: NAA is a direct precursor for the synthesis of the neuropeptide N-

acetylaspartylglutamate (NAAG). NAAG is synthesized from NAA and glutamate by the

enzyme NAAG synthetase.

Neuronal Osmolyte: It contributes to maintaining fluid balance within neurons.

Energy Metabolism: NAA is implicated in the energy metabolism of neuronal mitochondria.
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Synthesis of N-acetyl-DL-aspartic Acid
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Caption: Workflow for the chemical synthesis of Dipotassium N-acetyl-DL-aspartate.
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Biological Pathway of N-Acetylaspartate (NAA)
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Caption: Key biological roles of N-acetylaspartate (NAA) in the central nervous system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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